Cas no 2171708-09-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid
• CAS No: 2171708-09-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6109216
• PubChem ID: 165809339
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid
• 2171708-09-9
• EN300-1521591
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(methoxymethyl)phenyl]carbamoyl}propanoic acid

• Inchi： 1S/C27H26N2O6/c1-34-15-17-7-6-8-18(13-17)28-26(32)24(14-25(30)31)29-27(33)35-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,23-24H,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DYOYJVCUWRCTQI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(COC)C=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid: A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid, with the CAS number 2171708-09-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenylcarbamoyl moiety, and a propanoic acid backbone. These structural features make it a valuable tool in various research and development applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during various chemical reactions. Recent studies have highlighted the importance of Fmoc derivatives in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. The phenylcarbamoyl group, on the other hand, introduces additional functionality, making this compound versatile for applications in drug design and delivery systems.

Recent advancements in synthetic methodologies have enabled the precise control of the stereochemistry and regioselectivity during the synthesis of this compound. Researchers have employed novel catalysts and reaction conditions to achieve higher yields and purities. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates, thereby streamlining the overall production process.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its unique structure allows for interactions with various biological targets, making it a potential candidate for drug discovery programs. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways. Furthermore, its propanoic acid backbone provides opportunities for further functionalization, enabling researchers to explore diverse chemical space.

The environmental impact of this compound has also been a topic of interest. Recent research has focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary findings suggest that under specific environmental conditions, the compound undergoes rapid hydrolysis, reducing its persistence in natural systems. However, further studies are required to fully characterize its environmental fate and risks.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methoxymethyl)phenylcarbamoyl}propanoic acid represents a cutting-edge molecule with multifaceted applications in chemistry and biology. Its intricate structure and functional groups make it an invaluable asset for researchers aiming to push the boundaries of molecular design and synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.